Cas no 1384067-22-4 (2(3H)-Oxazolone, 4-(3-methylphenyl)-)

• Product Name: 2(3H)-Oxazolone, 4-(3-methylphenyl)-
• CAS No: 1384067-22-4
• MF: C₁₀H₉NO₂
• MW: 175.183962583542
• CID: 2152621
• Update Time: 2023-08-05

2(3H)-Oxazolone, 4-(3-methylphenyl)- Chemical and Physical Properties

Names and Identifiers

• 4-(m-tolyl)oxazol-2(3H)-one
• 2(3H)-Oxazolone, 4-(3-methylphenyl)-

• Inchi： 1S/C10H9NO2/c1-7-3-2-4-8(5-7)9-6-13-10(12)11-9/h2-6H,1H3,(H,11,12)
• InChI Key： ZEAGUIQCDKPWSX-UHFFFAOYSA-N
• SMILES： O1C(NC(=C1)C1C=CC=C(C)C=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 247
• Topological Polar Surface Area: 38.3